N-{1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetraazol-5-yl]cyclohexyl}-5-methyl-3-isoxazolamine

• IUPAC Name: N-[1-[1-(2,6-dimethylphenyl)tetrazol-5-yl]cyclohexyl]-5-methyl-1,2-oxazol-3-amine
• InChI: InChI=1S/C19H24N6O/c1-13-8-7-9-14(2)17(13)25-18(21-23-24-25)19(10-5-4-6-11-19)20-16-12-15(3)26-22-16/h7-9,12H,4-6,10-11H2,1-3H3,(H,20,22)
• InChI Key: AYWMZZKMGHLDNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C(=NN=N2)C3(CCCCC3)NC4=NOC(=C4)C
• Molecular Formula: C19H24N6O
• Molecular Weight: 352.4 g/mol

Description

N-{1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetraazol-5-yl]cyclohexyl}-5-methyl-3-isoxazolamine is a useful research compound. Its molecular formula is C19H24N6O and its molecular weight is 352.442. The purity is usually 95%.
BenchChem offers high-quality N-{1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetraazol-5-yl]cyclohexyl}-5-methyl-3-isoxazolamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetraazol-5-yl]cyclohexyl}-5-methyl-3-isoxazolamine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ring Transformations in Heterocyclic Compounds

Research has shown that pyrimidine compounds, when reacted with hydroxylamine hydrochloride, yield isoxazoles, which are key structural components in various pharmacologically active compounds (Plas et al., 2010).

Synthesis and Biological Evaluation of Novel Derivatives

A study detailed the synthesis of novel derivatives, including isoxazoles, and their evaluation as antimicrobial and anti-inflammatory agents. This highlights the potential of such compounds in therapeutic applications (Kendre et al., 2015).

Molecular Structure and Bioassay Studies

Another study focused on the synthesis and crystal structure analysis of a related compound, examining its potential as a cyclooxygenase-2 inhibitor. This research contributes to the understanding of the structural features important for biological activity (Al-Hourani et al., 2016).

Cyclocondensation Reactions

Cyclocondensation reactions involving similar compounds have been studied, providing insights into the synthesis of various heterocyclic compounds. Such reactions are fundamental in creating diverse molecular structures for potential pharmacological use (Desenko et al., 1998).

Deep Eutectic Solvent Mediated Synthesis

Research into the synthesis of thiomethyltriazolo[1,5-a]pyrimidines using deep eutectic solvents demonstrates the versatility and potential of these solvents in synthesizing complex heterocyclic compounds (Martins et al., 2016).

Regioselectivity and Antimicrobial Activity

Studies have also focused on the regioselectivity of 1,3-dipolar cycloadditions and the antimicrobial activity of derivatives including isoxazoline. Such research aids in the development of new antimicrobial agents (Zaki et al., 2016).